Cas no 72573-82-1 (Gadoteric acid)

• Product Name: Gadoteric acid
• CAS No: 72573-82-1
• MF: C₁₆H₂₅GdN₄O₈
• MW: 558.641704320908
• CID: 59359
• PubChem ID: 158536
• Update Time: 2025-06-25

Gadoteric acid Chemical and Physical Properties

Names and Identifiers

• Gadoteric acid
• Gadolinium 2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetic acid
• gadolinium(III) 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid
• Gadoteric
• gadolinium(3+) 2-[4,7-bis(carboxylatomethyl)-10-(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl]acetate
• DOTA-Gd
• AMY5807
• Gadoteric acid [INN]
• GFSTXYOTEVLASN-UHFFFAOYSA-K
• EN300-27166731
• Gadoteric acid [WHO-DD]
• 2-[4,7-bis(carboxylatomethyl)-10-(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate;gadolinium(3+)
• [2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl-kappa4N1,N4,N7,N10)tetraacetato(3-)]gadolinium
• 72573-82-1
• Gadoteric acid (INN)
• Gadoterate
• D08007
• Gadoteric acid [MART.]
• Artirem (TN)
• Gd-Dota
• DB09132
• Gadoteric acid [MI]
• Artirem
• Q1490905
• D87134
• QVF9Y6955W
• GADOTERIC ACID (MART.)
• Acide gadoterique
• V08CA02
• DTXCID201430583
• DTXSID801027873
• gadolinium(3+) ion 2-[4,7-bis(carboxylatomethyl)-10-(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl]acetate
• (2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl-kappa(4)N(1),N(4),N(7),N(10))tetraacetato(3-))gadolinium
• Acido gadoterico
• CHEBI:73732
• Hydrogen (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-))gadolinate(1-)
• (2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl-kappa4N1,N4,N7,N10)tetraacetato(3-))gadolinium
• acidum gadotericum
• [2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl-kappa(4)N(1),N(4),N(7),N(10))tetraacetato(3-)]gadolinium
• gadolinium(3+) ion 2-(4,7-bis(carboxylatomethyl)-10-(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl)acetate

• MDL： MFCD00867227
• Inchi： 1S/C16H28N4O8.Gd/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);/q;+3/p-3
• InChI Key： GFSTXYOTEVLASN-UHFFFAOYSA-K
• SMILES： [Gd+3].OC(CN1CCN(CC(=O)[O-])CCN(CC(=O)[O-])CCN(CC(=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 559.09100
• Monoisotopic Mass: 559.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171A^2

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 169.3±24.6 °C
• PSA: 160.93000
• LogP: -6.70610

Gadoteric acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Gadoteric acid

Gadoteric acid (CAS No. 72573-82-1): A Comprehensive Overview in Modern Magnetic Resonance Imaging

Gadoteric acid, chemically designated as 1,4,7,10-tetraazacyclododecane-1,4,7-triacetic acid, is a critical component in the field of magnetic resonance imaging (MRI). With the CAS number 72573-82-1, this macrocyclic chelating agent has garnered significant attention for its applications in enhancing contrast in MRI scans. Its unique structure and properties make it an indispensable tool in diagnostic medicine, particularly in the visualization of soft tissues and blood vessels.

The molecular formula of gadoteric acid is C₁₂H₁₈N₃O₆, reflecting its highly stable and flexible macrocyclic framework. This framework is essential for its ability to bind gadolinium(III) ions, forming gadolinium-based contrast agents (GBCAs). These agents are renowned for their ability to significantly improve the contrast resolution in MRI, enabling clinicians to detect abnormalities that might otherwise go unnoticed.

The development and refinement of gadoteric acid have been driven by the need for safer and more effective contrast agents. Recent studies have highlighted the importance of optimizing the pharmacokinetic properties of GBCAs to minimize potential side effects while maximizing diagnostic efficacy. Gadoteric acid has emerged as a frontrunner in this regard due to its favorable biodistribution and rapid clearance from the body.

In recent years, research has focused on understanding the mechanisms by which gadoteric acid enhances MRI signals. One key area of investigation has been its interaction with biological tissues. Studies have shown that the paramagnetic properties of gadolinium ions, when chelated by gadoteric acid, lead to a significant shortening of relaxation times in nearby water protons. This effect results in brighter images of tissues that contain water, such as blood vessels, organs, and lesions.

The pharmacokinetic profile of gadoteric acid has been extensively studied to ensure its safety and efficacy. Unlike earlier generations of GBCAs, which were associated with a higher risk of nephrogenic systemic fibrosis (NSF) in patients with severe kidney disease, gadoteric acid has demonstrated a lower risk profile. This has made it a preferred choice for patients with compromised renal function. Additionally, its rapid excretion via both renal and biliary routes further reduces the likelihood of accumulation and adverse effects.

Advances in chemical synthesis have also contributed to the improved performance of gadoteric acid. Modern synthetic techniques have enabled the production of highly pure forms of the compound, reducing impurities that could potentially cause adverse reactions. Furthermore, modifications to the chelating moiety have enhanced its stability and affinity for gadolinium ions, ensuring consistent and reliable performance across different batches.

The clinical applications of gadoteric acid are vast and varied. It is commonly used in diagnostic MRI for a wide range of indications, including neuroimaging to detect brain tumors, strokes, and multiple sclerosis; musculoskeletal imaging to identify bone infections and tumors; and cardiovascular imaging to assess blood flow and vessel integrity. Its versatility makes it an invaluable tool in both clinical practice and research settings.

Recent clinical trials have further validated the efficacy of gadoteric acid in improving diagnostic accuracy. For instance, studies have shown that it significantly enhances the detection of small brain lesions that might be missed with non-contrast MRI scans. Similarly, in oncology applications, it has demonstrated superior contrast enhancement for tumor margins compared to other GBCAs.

The future development of gadoteric acid is likely to focus on expanding its applications beyond traditional MRI contrast enhancement. Researchers are exploring its potential use in therapeutic contexts, such as targeted drug delivery systems where it could be conjugated with therapeutic agents for site-specific treatment. Additionally, there is growing interest in using gadoteric acid for functional MRI (fMRI), which aims to visualize brain activity by detecting changes associated with blood flow.

In conclusion, gadoteric acid (CAS No. 72573-82-1) represents a significant advancement in MRI technology. Its unique chemical properties make it an effective contrast agent with a favorable safety profile. Ongoing research continues to uncover new applications and refine existing ones, ensuring that it remains at the forefront of diagnostic imaging solutions.